Cas no 40614-27-5 (4,4-dimethyl-3,4-dihydro-2H-1-benzopyran)

4,4-dimethyl-3,4-dihydro-2H-1-benzopyran structure
40614-27-5 structure
Product Name:4,4-dimethyl-3,4-dihydro-2H-1-benzopyran
CAS No:40614-27-5
MF:C11H14O
MW:162.228263378143
MDL:MFCD17215721
CID:332943
PubChem ID:316763
Update Time:2025-10-05

4,4-dimethyl-3,4-dihydro-2H-1-benzopyran Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran,3,4-dihydro-4,4-dimethyl-
    • 4,4-dimethyl-2,3-dihydrochromene
    • 4,4-dimethylchroman
    • 4,4-dimethyl-3,4-dihydro-2H-1-benzopyran
    • 4,4-dimethyl-3,4-dihydro-2H-chromene
    • 4,4-dimethyl-3,4-dihydro-benzopyran
    • 4,4-Dimethyl-chroman
    • 4,4-dimethylchromane
    • AC1L7UL5
    • NSC245127
    • SureCN2632863
    • EN300-214403
    • 40614-27-5
    • DTXSID30311752
    • NSC-245127
    • AKOS033810317
    • IZOJLZIGCQKKKH-UHFFFAOYSA-N
    • Z1255441405
    • SCHEMBL2632863
    • MDL: MFCD17215721
    • Inchi: 1S/C11H14O/c1-11(2)7-8-12-10-6-4-3-5-9(10)11/h3-6H,7-8H2,1-2H3
    • InChI Key: IZOJLZIGCQKKKH-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C(C)(C)CC1

Computed Properties

  • Exact Mass: 162.10452
  • Monoisotopic Mass: 162.104
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 0.978
  • Boiling Point: 231.9°C at 760 mmHg
  • Flash Point: 87.1°C
  • Refractive Index: 1.507
  • PSA: 9.23
  • LogP: 2.74670

4,4-dimethyl-3,4-dihydro-2H-1-benzopyran Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D478885-10mg
4,4-dimethyl-3,4-dihydro-2H-1-benzopyran
40614-27-5
10mg
$ 50.00 2022-06-05
TRC
D478885-50mg
4,4-dimethyl-3,4-dihydro-2H-1-benzopyran
40614-27-5
50mg
$ 160.00 2022-06-05
TRC
D478885-100mg
4,4-dimethyl-3,4-dihydro-2H-1-benzopyran
40614-27-5
100mg
$ 230.00 2022-06-05
Enamine
EN300-214403-0.05g
4,4-dimethyl-3,4-dihydro-2H-1-benzopyran
40614-27-5 95.0%
0.05g
$101.0 2025-03-21
Enamine
EN300-214403-0.1g
4,4-dimethyl-3,4-dihydro-2H-1-benzopyran
40614-27-5 95.0%
0.1g
$152.0 2025-03-21
Enamine
EN300-214403-0.25g
4,4-dimethyl-3,4-dihydro-2H-1-benzopyran
40614-27-5 95.0%
0.25g
$216.0 2025-03-21
Enamine
EN300-214403-0.5g
4,4-dimethyl-3,4-dihydro-2H-1-benzopyran
40614-27-5 95.0%
0.5g
$407.0 2025-03-21
Enamine
EN300-214403-1.0g
4,4-dimethyl-3,4-dihydro-2H-1-benzopyran
40614-27-5 95.0%
1.0g
$528.0 2025-03-21
Enamine
EN300-214403-2.5g
4,4-dimethyl-3,4-dihydro-2H-1-benzopyran
40614-27-5 95.0%
2.5g
$1034.0 2025-03-21
Enamine
EN300-214403-5.0g
4,4-dimethyl-3,4-dihydro-2H-1-benzopyran
40614-27-5 95.0%
5.0g
$1530.0 2025-03-21
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